Cas no 128372-91-8 (tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate)

Tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate is a versatile N-Boc-protected pyrrole derivative, widely used as an intermediate in organic synthesis and pharmaceutical research. Its key advantages include a stable tert-butyloxycarbonyl (Boc) protecting group, which facilitates selective deprotection under mild acidic conditions, enabling controlled functionalization of the pyrrole core. The compound’s structural features, including the 2-methyl substitution and 5-oxo functionality, make it valuable for constructing heterocyclic frameworks and bioactive molecules. High purity and consistent reactivity ensure reliable performance in multi-step syntheses. Its compatibility with a range of reaction conditions further enhances its utility in medicinal chemistry and materials science applications.

tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate structure

128372-91-8 structure

Product Name:tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate

CAS No:128372-91-8

MF:C₁₀H₁₅NO₃

MW:197.231003046036

MDL:MFCD21362841

CID:1104041

PubChem ID:10845591

Update Time:2025-05-19

tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2,5-dihydro-2-methyl-5-oxo-1H-Pyrrole-1-carboxylic acid 1,1-dimethylethyl ester
- tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate
- 128372-91-8
- SCHEMBL14889915
- EN300-8741286
- MDL： MFCD21362841
- Inchi： 1S/C10H15NO3/c1-7-5-6-8(12)11(7)9(13)14-10(2,3)4/h5-7H,1-4H3
- InChI Key： ZQUJUMROTWQJDY-UHFFFAOYSA-N
- SMILES： O(C(N1C(C=CC1C)=O)=O)C(C)(C)C

Computed Properties

Exact Mass: 197.10519334g/mol
Monoisotopic Mass: 197.10519334g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 288
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 46.6Å²

tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-8741286-0.05g	tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate	128372-91-8	95.0%	0.05g	$252.0	2025-02-21
Enamine	EN300-8741286-0.1g	tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate	128372-91-8	95.0%	0.1g	$376.0	2025-02-21
Enamine	EN300-8741286-0.25g	tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate	128372-91-8	95.0%	0.25g	$538.0	2025-02-21
Enamine	EN300-8741286-0.5g	tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate	128372-91-8	95.0%	0.5g	$847.0	2025-02-21
Enamine	EN300-8741286-1.0g	tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate	128372-91-8	95.0%	1.0g	$1086.0	2025-02-21
Enamine	EN300-8741286-2.5g	tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate	128372-91-8	95.0%	2.5g	$2127.0	2025-02-21
Enamine	EN300-8741286-5.0g	tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate	128372-91-8	95.0%	5.0g	$3147.0	2025-02-21
Enamine	EN300-8741286-10.0g	tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate	128372-91-8	95.0%	10.0g	$4667.0	2025-02-21
Enamine	EN300-8741286-1g	tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate	128372-91-8	95%	1g	$1086.0	2023-09-01
Enamine	EN300-8741286-5g	tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate	128372-91-8	95%	5g	$3147.0	2023-09-01